Cas no 945262-21-5 (1-(Bromomethyl)-4-chloro-2,5-difluorobenzene)

1-(Bromomethyl)-4-chloro-2,5-difluorobenzene structure
945262-21-5 structure
Product Name:1-(Bromomethyl)-4-chloro-2,5-difluorobenzene
CAS No:945262-21-5
MF:C7H4BrClF2
MW:241.460467338562
CID:1012006
PubChem ID:53403079
Update Time:2025-04-20

1-(Bromomethyl)-4-chloro-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-4-chloro-2,5-difluorobenzene
    • 4-Chloro-2,5-difluorobenzyl bromide
    • 4-chloro-2,5-difluorobenzylbromide
    • 1-Bromomethyl-4-chloro-2,5-difluoro-benzene
    • BENZENE, 1-(BROMOMETHYL)-4-CHLORO-2,5-DIFLUORO-
    • HBSFCZCGSJARIR-UHFFFAOYSA-N
    • 6219AC
    • CM13310
    • AS05955
    • AK102495
    • A900704
    • MFCD11847042
    • 945262-21-5
    • EN300-1894141
    • SY117271
    • SCHEMBL377235
    • CS-0036459
    • AKOS016004828
    • DS-3856
    • VMB26221
    • DTXSID50695107
    • DB-336856
    • 1-(bromomethyl)-4-chloro-2,5-difluoro-benzene
    • MDL： MFCD11847042
    • Inchi： 1S/C7H4BrClF2/c8-3-4-1-7(11)5(9)2-6(4)10/h1-2H,3H2
    • InChI Key： HBSFCZCGSJARIR-UHFFFAOYSA-N
    • SMILES： BrCC1C=C(C(=CC=1F)Cl)F

Computed Properties

  • Exact Mass: 239.91500
  • Monoisotopic Mass: 239.91530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.733±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 221.3±35.0 ºC (760 Torr),
  • Flash Point: 87.6±25.9 ºC,
  • Solubility: Almost insoluble (0.018 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 3.51310

1-(Bromomethyl)-4-chloro-2,5-difluorobenzene Pricemore >>

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